Cas no 2173991-87-0 (Tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride)

• Product Name: Tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride
• CAS No: 2173991-87-0
• MF: C₉H₁₉ClN₂O₃
• MW: 238.7118
• MDL: MFCD31567442
• CID: 4639109
• PubChem ID: 132352720
• Update Time: 2024-11-04

Tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride
• 3-(Boc-amino)-3-(hydroxymethyl)azetidine HCl
• tert-Butyl (3-(hydroxymethyl)azetidin-3-yl)carbamate hydrochloride
• SY261585
• t-Butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride
• 2173991-87-0
• tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate;hydrochloride
• AKOS037647108
• P18475
• 3-(Boc-amino)azetidine-3-methanol Hydrochloride
• MFCD31567442
• CS-0045446
• TERT-BUTYL N-[3-(HYDROXYMETHYL)AZETIDIN-3-YL]CARBAMATE HCL
• tert-butylN-[3-(hydroxymethyl)azetidin-3-yl]carbamatehydrochloride
• Tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride

• MDL： MFCD31567442
• Inchi： 1S/C9H18N2O3.ClH/c1-8(2,3)14-7(13)11-9(6-12)4-10-5-9;/h10,12H,4-6H2,1-3H3,(H,11,13);1H
• InChI Key： VDRHVXNPAHNKBK-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C([H])([H])C1(C([H])([H])N([H])C1([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 238.1084202g/mol
• Monoisotopic Mass: 238.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6